Cas no 39215-09-3 (5-bromo-6-chloro-2-(trifluoromethyl)-1H-benzimidazole)

5-Bromo-6-chloro-2-(trifluoromethyl)-1H-benzimidazole is a halogenated benzimidazole derivative with significant utility in pharmaceutical and agrochemical research. Its trifluoromethyl and halogen substituents enhance its reactivity and binding affinity, making it a valuable intermediate for the synthesis of biologically active compounds. The compound's structural features contribute to its stability and versatility in cross-coupling reactions, facilitating the development of novel inhibitors or functional materials. Its well-defined molecular architecture allows for precise modifications, enabling targeted applications in medicinal chemistry. The presence of bromo and chloro groups further expands its utility in selective functionalization, offering researchers a robust building block for diverse synthetic pathways.

5-bromo-6-chloro-2-(trifluoromethyl)-1H-benzimidazole structure

39215-09-3 structure

Product Name:5-bromo-6-chloro-2-(trifluoromethyl)-1H-benzimidazole

CAS No:39215-09-3

MF:C₈H₃BrClF₃N₂

MW:299.475030183792

MDL:MFCD01658359

CID:1500585

PubChem ID:38246

Update Time:2025-06-12

5-bromo-6-chloro-2-(trifluoromethyl)-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

- 5-bromo-6-chloro-2-(trifluoromethyl)-1H-benzimidazole
- 5-Bromo-6-chloro-2-(trifluoromethyl)benzimidazole
- 5-BROMO-6-CHLORO-2-(TRIFLUOROMETHYL)-1H-1,3-BENZODIAZOLE
- DTXSID60192470
- 39215-09-3
- BENZIMIDAZOLE, 5-BROMO-6-CHLORO-2-(TRIFLUOROMETHYL)-
- 5-Bromo-6-chloro -2-(trifluoromethyl)-1H-benzimidazole
- MFCD01658359
- BRN 0917515
- MDL： MFCD01658359
- Inchi： 1S/C8H3BrClF3N2/c9-3-1-5-6(2-4(3)10)15-7(14-5)8(11,12)13/h1-2H,(H,14,15)
- InChI Key： UHERXXCCJSTBOA-UHFFFAOYSA-N
- SMILES： BrC1C(=CC2=C(C=1)N=C(C(F)(F)F)N2)Cl

Computed Properties

Exact Mass: 297.91209
Monoisotopic Mass: 297.91202g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 0
Complexity: 251
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.1
Topological Polar Surface Area: 28.7Å²

Experimental Properties

PSA: 28.68

5-bromo-6-chloro-2-(trifluoromethyl)-1H-benzimidazole Pricemore >>

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abcr	AB531929-250 mg	5-Bromo-6-chloro -2-(trifluoromethyl)-1H-benzimidazole; .	39215-09-3		250MG	€340.80	2023-02-01
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